Cas no 174846-65-2 ((4R,8R,11S,18S)-4-benzyl-18-[(2S)-butan-2-yl]-11-methyl-6,13-dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-1(21),5(24),12(23),14,19(22)-pentaene-2,9,16-trione)

(4R,8R,11S,18S)-4-benzyl-18-[(2S)-butan-2-yl]-11-methyl-6,13-dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-1(21),5(24),12(23),14,19(22)-pentaene-2,9,16-trione structure
174846-65-2 structure
Product Name:(4R,8R,11S,18S)-4-benzyl-18-[(2S)-butan-2-yl]-11-methyl-6,13-dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-1(21),5(24),12(23),14,19(22)-pentaene-2,9,16-trione
CAS No:174846-65-2
MF:C27H30N6O5S
MW:550.629304409027
CID:1360732
PubChem ID:177290
Update Time:2025-04-20

(4R,8R,11S,18S)-4-benzyl-18-[(2S)-butan-2-yl]-11-methyl-6,13-dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-1(21),5(24),12(23),14,19(22)-pentaene-2,9,16-trione Chemical and Physical Properties

Names and Identifiers

    • (4R,8R,11S,18S)-4-benzyl-18-[(2S)-butan-2-yl]-11-methyl-6,13-dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-1(21),5(24),12(23),14,19(22)-pentaene-2,9,16-trione
    • 6,13-Dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo(172115,8112,15)tetracosa-5(24),12(23),14,19(22),21-pentaene-2,9,16-trione, 11-methyl-18-((1S)-1-methylpropyl)-4-(phenylmethyl)-, (4R,8R,11S,18S)-
    • 6,13-Dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo(172115,8112,15)tetracosa-5(24),12(23),14,19(22),21-pentaene-2,9,16-trione, 11-methyl-18-(1-methylpropyl)-4-(phenylmethyl)-, (4R-(4R*,8R*,11S*,18S*(S*)))-
    • DTXSID40938590
    • 174846-65-2
    • Raocyclamide A
    • Inchi: 1S/C27H30N6O5S/c1-4-14(2)21-27-32-20(13-39-27)24(36)29-17(10-16-8-6-5-7-9-16)26-31-18(12-38-26)22(34)28-15(3)25-30-19(11-37-25)23(35)33-21/h5-9,11,13-15,17-18,21H,4,10,12H2,1-3H3,(H,28,34)(H,29,36)(H,33,35)/t14-,15-,17+,18+,21-/m0/s1
    • InChI Key: PNCLWRPJCHTJRB-XJSPYZKOSA-N
    • SMILES: S1C=C2C(N[C@H](CC3C=CC=CC=3)C3=N[C@@H](C(N[C@@H](C)C4=NC(=CO4)C(N[C@H](C1=N2)[C@@H](C)CC)=O)=O)CO3)=O

Computed Properties

  • Exact Mass: 550.2001
  • Monoisotopic Mass: 550.19983925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 4
  • Complexity: 946
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 176Ų

Experimental Properties

  • PSA: 147.81

(4R,8R,11S,18S)-4-benzyl-18-[(2S)-butan-2-yl]-11-methyl-6,13-dioxa-20-thia-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-1(21),5(24),12(23),14,19(22)-pentaene-2,9,16-trione Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen